Cas no 1305325-06-7 (2-tert-butyl-[1,3]oxazolo[4,5-c]pyridine-7-carbaldehyde)

• Product Name: 2-tert-butyl-[1,3]oxazolo[4,5-c]pyridine-7-carbaldehyde
• CAS No: 1305325-06-7
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• MDL: MFCD20487054
• CID: 4693317
• Update Time: 2025-05-23

2-tert-butyl-[1,3]oxazolo[4,5-c]pyridine-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butyl)oxazolo[4,5-c]pyridine-7-carbaldehyde
• 2-tert-butyl-[1,3]oxazolo[4,5-c]pyridine-7-carbaldehyde

• MDL： MFCD20487054
• Inchi： 1S/C11H12N2O2/c1-11(2,3)10-13-8-5-12-4-7(6-14)9(8)15-10/h4-6H,1-3H3
• InChI Key： KQVUYPFXMFZVRM-UHFFFAOYSA-N
• SMILES： O1C2C(C=O)=CN=CC=2N=C1C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Topological Polar Surface Area: 56

Additional information on 2-tert-butyl-[1,3]oxazolo[4,5-c]pyridine-7-carbaldehyde

2-Tert-Butyl-[1,3]Oxazolo[4,5-C]Pyridine-7-Carbaldehyde: A Comprehensive Overview

2-Tert-butyl-[1,3]oxazolo[4,5-c]pyridine-7-carbaldehyde, with the CAS number 1305325-06-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of oxazolopyridines, which are known for their unique electronic properties and potential applications in various industries. The presence of the tert-butyl group and the aldehyde functional group in its structure contributes to its distinctive chemical behavior and reactivity.

The synthesis of 2-tert-butyl-[1,3]oxazolo[4,5-c]pyridine-7-carbaldehyde involves a series of well-defined organic reactions. The starting material is typically a pyridine derivative, which undergoes cyclization to form the oxazolopyridine ring system. The introduction of the tert-butyl group is achieved through alkylation or acylation reactions, followed by oxidation to introduce the aldehyde group. This multi-step synthesis process requires precise control over reaction conditions to ensure high yield and purity of the final product.

Recent studies have highlighted the potential of oxazolopyridines as building blocks for advanced materials. For instance, researchers have explored their use in constructing coordination polymers and metal-organic frameworks (MOFs). The unique combination of aromaticity and functional groups in these compounds makes them ideal candidates for such applications. In particular, the presence of the aldehyde group in 2-tert-butyl-[1,3]oxazolo[4,5-c]pyridine-7-carbaldehyde allows for further functionalization through condensation reactions with amines or other nucleophiles.

The physical and chemical properties of this compound have been extensively studied. Its melting point is reported to be around 180°C under standard conditions. The compound exhibits good solubility in common organic solvents such as dichloromethane and acetonitrile but is poorly soluble in water. These properties make it suitable for use in organic synthesis and as a precursor for more complex molecules.

In terms of biological activity, preliminary studies suggest that 2-tert-butyl-[1,3]oxazolo[4,5-c]pyridine-7-carbaldehyde may exhibit moderate cytotoxicity against certain cancer cell lines. However, further research is required to fully understand its pharmacokinetic properties and potential therapeutic applications.

The environmental impact of this compound has also been a topic of interest. Studies indicate that it undergoes slow degradation under aerobic conditions but can be effectively broken down by UV light in the presence of appropriate catalysts. This information is crucial for assessing its environmental fate and ensuring safe handling practices.

In conclusion, 2-tert-butyl-[1,3]oxazolo[4,5-c]pyridine-7-carbaldehyde represents a versatile compound with promising applications in organic synthesis and materials science. Its unique structure and functional groups provide opportunities for further exploration into its properties and potential uses. As research continues to uncover new insights into this compound's behavior and applications, it is likely to play an increasingly important role in various scientific disciplines.